Cas no 1261944-46-0 (5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde)

5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde is a fluorinated aromatic aldehyde featuring a thiophene core, which enhances its utility in organic synthesis and pharmaceutical applications. The presence of both a hydroxyl and a fluoro substituent on the phenyl ring contributes to its reactivity, enabling selective functionalization and serving as a key intermediate in the synthesis of bioactive compounds. The thiophene-2-carbaldehyde moiety offers additional conjugation, making it valuable in materials science for designing optoelectronic materials. Its well-defined structure and stability under standard conditions ensure consistent performance in cross-coupling reactions and heterocyclic derivatization. This compound is particularly useful in medicinal chemistry for developing fluorinated drug candidates.

5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde structure

1261944-46-0 structure

Product Name:5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde

CAS No:1261944-46-0

MF:C₁₁H₇FO₂S

MW:222.235485315323

MDL:MFCD18313667

CID:2765102

PubChem ID:53219351

Update Time:2025-06-12

5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1261944-46-0
- 5-(5-Formylthiophen-2-yl)-2-fluorophenol, 95%
- DTXSID40684202
- 5-(5-FORMYLTHIOPHEN-2-YL)-2-FLUOROPHENOL
- MFCD18313667
- 5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde
- MDL： MFCD18313667
- Inchi： 1S/C11H7FO2S/c12-9-3-1-7(5-10(9)14)11-4-2-8(6-13)15-11/h1-6,14H
- InChI Key： BSUZIWMEHITVPA-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC=C1C1C=CC(=C(C=1)O)F

Computed Properties

Exact Mass: 222.01507880Da
Monoisotopic Mass: 222.01507880Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 65.5Å²

5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319699-5 g	5-(5-Formylthiophen-2-yl)-2-fluorophenol, 95%; .	1261944-46-0	95%	5g	€1159.00	2023-04-26
abcr	AB319699-5g	5-(5-Formylthiophen-2-yl)-2-fluorophenol, 95%; .	1261944-46-0	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1261944-46-0)

5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1261944-46-0) is a fluorinated aromatic aldehyde derivative with a thiophene core, widely recognized for its versatile applications in pharmaceutical intermediates, organic synthesis, and material science. This compound features a unique structural combination of a hydroxyphenyl group and a thiophene-2-carbaldehyde moiety, making it a valuable building block for designing bioactive molecules. Its CAS number 1261944-46-0 ensures precise identification in chemical databases, while its IUPAC name reflects its intricate molecular architecture.

In recent years, the demand for fluorinated organic compounds like 5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde has surged due to their enhanced metabolic stability and bioavailability in drug development. Researchers frequently search for "thiophene derivatives in medicinal chemistry" or "fluorophenol applications," highlighting its relevance in cutting-edge research. The compound’s aldehyde functional group also enables diverse reactions, such as condensation and nucleophilic additions, which are critical for synthesizing heterocyclic scaffolds.

The synthesis of CAS 1261944-46-0 typically involves multi-step organic reactions, including cross-coupling and oxidation processes, to achieve high purity. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Given the growing interest in "green chemistry," efforts to optimize its synthesis using eco-friendly catalysts or solvent-free conditions align with industry trends.

Beyond pharmaceuticals, 5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde finds utility in material science, particularly in designing organic semiconductors and fluorescent probes. Its conjugated system and electron-withdrawing fluorine substituent enhance optoelectronic properties, catering to advancements in OLEDs and sensors. Queries like "thiophene-based materials for electronics" underscore its interdisciplinary importance.

Regulatory compliance and safety data for CAS 1261944-46-0 are meticulously documented, ensuring adherence to global chemical standards. While not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with fine powders or solvent exposure. The compound’s MSDS details storage conditions (e.g., inert atmosphere, low temperature) to preserve stability.

In summary, 5-(4-Fluoro-3-hydroxyphenyl)thiophene-2-carbaldehyde exemplifies innovation at the intersection of chemistry and technology. Its role in addressing "drug discovery challenges" and "sustainable material design" positions it as a compound of enduring scientific and industrial significance.